![molecular formula C16H9F3N4O2S2 B2568018 2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one CAS No. 1040665-45-9](/img/structure/B2568018.png)
2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one
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Overview
Description
2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C16H9F3N4O2S2 and its molecular weight is 410.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
A series of compounds, including those related to the structure of 2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one, have been synthesized and evaluated for their biological activities. These compounds exhibit a range of activities, including antioxidant, antimicrobial, anti-inflammatory, and potential anticancer properties.
Antioxidant Activity : N-substituted phenyl derivatives of thieno[2,3-d]pyrimidine have been synthesized and characterized, showing significant antioxidant activity in various assays. The presence of electron-donating substituents enhances their radical scavenging abilities (Kotaiah, Harikrishna, Nagaraju, & Venkata Rao, 2012).
Antimicrobial Activity : Compounds with the thieno[3,4-d]pyrimidin-4-one structure have shown promising antimicrobial activity against a variety of bacterial and fungal strains. This includes novel thiazolidinone derivatives containing the thieno[d]pyrimidine moiety, which were prepared under microwave-assisted and conventional conditions and displayed significant activity (El Azab & Abdel-Hafez, 2015).
Anti-Inflammatory and CNS Depressant Activities : New bioactive derivatives of benzothieno[2,3-d]pyrimidin-4(3H)-one have been synthesized and shown to possess anti-inflammatory and CNS depressant activities. These activities were evaluated through various pharmacological assays (Ashalatha, Narayana, Vijaya Raj, & Suchetha Kumari, 2007).
Anticancer Activity : Synthesis of novel pyrazolopyrimidines derivatives has been carried out, with some showing potent anticancer and anti-5-lipoxygenase activities. These compounds were evaluated against various cancer cell lines, demonstrating the potential for anticancer drug development (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).
Mechanism of Action
Target of Action
Compounds with a trifluoromethyl group, like “2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one”, often play an important role in pharmaceuticals, agrochemicals, and materials .
Mode of Action
The trifluoromethyl group in “this compound” might interact with carbon-centered radical intermediates .
properties
IUPAC Name |
2-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3H-thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9F3N4O2S2/c17-16(18,19)9-3-1-2-8(6-9)13-21-11(25-23-13)7-27-15-20-10-4-5-26-12(10)14(24)22-15/h1-6H,7H2,(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCXZZCJANAOPFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3)SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9F3N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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